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Compound of Interest

Compound Name: Potassium carbonate-13C

Cat. No.: B038563 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Potassium carbonate-¹³C (K₂¹³CO₃). As a stable isotope-labeled version of potassium

carbonate, its physical properties, including solubility, are considered identical to its unlabeled

counterpart, K₂CO₃. This document presents quantitative solubility data, detailed experimental

protocols for solubility determination, and a logical workflow for solubility assessment.

Introduction to Potassium Carbonate-¹³C
Potassium carbonate-¹³C (CAS No: 122570-45-0) is a stable isotope-labeled inorganic salt

where the standard carbon-12 atom in the carbonate anion is replaced with a carbon-13

isotope.[1][2] This labeling makes it a valuable tool in various research applications, including

metabolic studies, carbon dioxide fixation research, and as a synthetic intermediate for

introducing a ¹³C label into organic molecules.[1][3] Physically, it is a white, hygroscopic solid

that is highly soluble in water and forms a strongly alkaline solution.[4][5][6] Its solubility in

organic solvents, however, is significantly more limited.

Quantitative Solubility Data
The solubility of Potassium carbonate-¹³C is presented below, based on data for unlabeled

potassium carbonate.

2.1 Solubility in Aqueous Solutions
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Potassium carbonate exhibits high solubility in water, which increases with temperature.

Temperature (°C) Solubility (g / 100 g H₂O) Solubility (g / 100 mL)

0 105.5[7] -

10 108.0[7] -

20 110.5[7] 112[7]

25 111[7] -

30 113.7[7] -

100 155.7[7] 149.2[4]

2.2 Solubility in Organic Solvents

The solubility of potassium carbonate in organic solvents is generally low to negligible. It is

considered insoluble in acetone and ethanol.[4][7][8][9] However, it shows some solubility in

polar aprotic and other organic solvents as detailed below.
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Solvent Category Solubility Temperature

Methanol Alcohol 3.11 g / 100 mL[4] 25 °C

Methanol Alcohol
16,500 ppm (1.65 g /

100 mL)[10]
Ambient

Ethanol Alcohol
904 ppm (0.09 g / 100

mL)[10]
Ambient

Isopropanol Alcohol 4.0 ppm[10] Ambient

Ethylene Glycol Glycol
15,300 ppm (1.53 g /

100 mL)[10]
Ambient

Dimethylformamide

(DMF)
Amide 7.5 g / L[8] Ambient

Dimethyl sulfoxide

(DMSO)
Sulfoxide 47 g / L[8] Ambient

N,N-

Dimethylacetamide
Amide 4.6 g / L[8] Ambient

N-Methyl-2-

pyrrolidone
Amide 23.7 g / L[8] Ambient

Sulfolane Sulfone 16 g / L[8] Ambient

Acetone Ketone Insoluble[4][8][9] Ambient

Experimental Protocol for Solubility Determination
This section outlines a standard laboratory method for determining the solubility of an inorganic

salt like Potassium carbonate-¹³C in a given solvent as a function of temperature.

3.1 Objective To quantitatively determine the maximum mass of Potassium carbonate-¹³C that

can be dissolved in a specified volume of a solvent at various temperatures.

3.2 Materials and Equipment

Potassium carbonate-¹³C
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Solvent of interest (e.g., deionized water, ethanol)

Jacketed reaction vessel or multiple test tubes

Temperature-controlled water bath or heating mantle

Calibrated thermometer or temperature probe

Magnetic stirrer and stir bars

Analytical balance (readable to 0.001 g)

Volumetric pipettes and flasks

Drying oven

Weighing dishes (pre-weighed)

Filtration apparatus (e.g., syringe filters)

3.3 Procedure: Isothermal Saturation Method

Preparation: Add a precisely measured volume of the chosen solvent (e.g., 25.0 mL) to a

jacketed reaction vessel or test tube equipped with a magnetic stir bar.

Temperature Control: Place the vessel in the temperature-controlled bath and allow the

solvent to equilibrate to the desired temperature (e.g., 20 °C).

Salt Addition: Begin adding small, weighed portions of Potassium carbonate-¹³C to the

solvent while stirring vigorously.

Achieving Saturation: Continue adding the salt until a small amount of undissolved solid

persists at the bottom of the vessel, indicating that the solution is saturated.

Equilibration: Allow the mixture to stir at the constant temperature for a sufficient period (e.g.,

1-2 hours) to ensure equilibrium is reached.
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Sample Collection: Stop the stirring and allow the excess solid to settle. Carefully extract a

known volume of the clear, saturated supernatant using a pre-heated or temperature-

equilibrated pipette. To avoid drawing in solid particles, a syringe filter can be used.

Mass Determination: Dispense the collected supernatant into a pre-weighed weighing dish

and record the exact mass of the solution.

Solvent Evaporation: Place the weighing dish in a drying oven set to a temperature sufficient

to evaporate the solvent without decomposing the salt (e.g., 110-120 °C). Heat until a

constant mass is achieved.

Final Weighing: Allow the dish to cool to room temperature in a desiccator, then weigh the

dish containing the dry Potassium carbonate-¹³C residue.

Calculation:

Mass of dissolved salt = (Mass of dish + dry salt) - (Mass of dish).

Mass of solvent = (Mass of dish + solution) - (Mass of dish + dry salt).

Solubility (g / 100 g solvent) = (Mass of dissolved salt / Mass of solvent) * 100.

Repeat for Other Temperatures: Repeat steps 2-10 for each desired temperature to construct

a solubility curve.[11][12][13]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for assessing the solubility of a chemical

compound.
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Workflow for Compound Solubility Assessment

Start

Define Compound
(Potassium carbonate-¹³C)

& Solvents

Select Temperature T1

Add Known Volume
of Solvent to Vessel

Add Solute Incrementally
with Agitation

Is Solution Saturated?
(Excess Solid Present)

 No

Equilibrate at T1
(e.g., 1-2 hours)

 Yes

Extract Known Volume
of Supernatant

Evaporate Solvent
(Drying Oven)

Weigh Dry Residue

Calculate Solubility
(g / 100 mL or g / L)

More Temperatures?

Select Next Temp. T(n+1)

 Yes

End: Generate
Solubility Curve

 No

Click to download full resolution via product page

Caption: A flowchart of the isothermal saturation method for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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